4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]benzamide

• Molecular Formula: C18H15N3O2
• Molecular Weight: 305.3 g/mol
• IUPAC Name: 4-[4-(4-methoxyphenyl)pyrimidin-2-yl]benzamide
• InChI: InChI=1S/C18H15N3O2/c1-23-15-8-6-12(7-9-15)16-10-11-20-18(21-16)14-4-2-13(3-5-14)17(19)22/h2-11H,1H3,(H2,19,22)
• InChI Key: AOAOCBJKUVATLJ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NC(=NC=C2)C3=CC=C(C=C3)C(=O)N

Description

4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]benzamide, also known as MPB, is a chemical compound that belongs to the class of benzamide derivatives. It is a potent and selective inhibitor of protein kinase CK2, a serine/threonine kinase that is involved in various cellular processes such as cell proliferation, apoptosis, and DNA repair. MPB has been extensively studied for its potential applications in cancer therapy and other biomedical research fields.

Mechanism of Action

4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]benzamide inhibits CK2 by binding to the ATP-binding site of the enzyme, thereby preventing its phosphorylation activity. CK2 is involved in the phosphorylation of many proteins that are important for cell survival and proliferation, and its inhibition by 4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]benzamide leads to the disruption of various cellular processes. 4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]benzamide has been shown to induce cell cycle arrest, apoptosis, and autophagy in cancer cells, and to modulate various signaling pathways that are involved in these processes.
Biochemical and Physiological Effects
4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]benzamide has been shown to have various biochemical and physiological effects on cancer cells and other cell types. It has been shown to induce DNA damage and oxidative stress, to modulate the expression of various genes and proteins, and to affect the activity of various enzymes and signaling pathways. 4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]benzamide has also been shown to have anti-inflammatory and immunomodulatory effects, and to affect the metabolism and energy balance of cells.

Advantages and Limitations for Lab Experiments

4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]benzamide has several advantages for lab experiments, such as its high potency and selectivity for CK2, its well-established synthesis method, and its availability from commercial sources. However, 4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]benzamide also has some limitations, such as its low solubility in aqueous solutions, its potential toxicity to cells and animals, and its limited pharmacokinetic and pharmacodynamic properties.

Future Directions

There are several future directions for the research on 4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]benzamide and its potential applications in biomedical research. These include:
- Further optimization of the synthesis method and the chemical structure of 4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]benzamide to improve its potency, selectivity, and pharmacological properties.
- Investigation of the mechanisms of action of 4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]benzamide on various cellular processes and signaling pathways, and the identification of its downstream targets and effectors.
- Evaluation of the efficacy and safety of 4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]benzamide in preclinical and clinical studies for various diseases and conditions, such as cancer, neurodegenerative diseases, and infectious diseases.
- Development of novel drug delivery systems and formulations for 4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]benzamide to improve its bioavailability, stability, and targeting to specific tissues and cells.
- Exploration of the potential applications of 4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]benzamide in combination with other drugs and therapies, such as chemotherapy, radiation therapy, and immunotherapy.

Synthesis Methods

4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]benzamide can be synthesized through a multi-step reaction starting from 4-methoxybenzoyl chloride and 2-aminopyrimidine. The reaction involves the formation of an intermediate product, which is then treated with various reagents to yield the final product. The synthesis method has been optimized to improve the yield and purity of 4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]benzamide, and several modifications have been reported in the literature.

Scientific Research Applications

4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]benzamide has been studied for its potential applications in cancer therapy, as CK2 is known to be overexpressed in many types of cancer cells. 4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]benzamide has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo, and to sensitize them to chemotherapy and radiation therapy. 4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]benzamide has also been studied for its potential applications in other biomedical research fields, such as neurodegenerative diseases, infectious diseases, and inflammation.